Cas no 152323-03-0 (BEXLOSTERIDE)

• Product Name: BEXLOSTERIDE
• CAS No: 152323-03-0
• MF: C₁₄H₁₆ClNO
• MW: 249.735942840576
• CID: 904024
• PubChem ID: 9859767
• Update Time: 2024-02-29

BEXLOSTERIDE Chemical and Physical Properties

Names and Identifiers

• BEXLOSTERIDE
• Benzo[f]quinolin-3(2H)-one, 8-chloro-1,4,4a,5,6,10b-hexahydro-4-methyl-

• Inchi： 1S/C14H16ClNO/c1-16-13-6-2-9-8-10(15)3-4-11(9)12(13)5-7-14(16)17/h3-4,8,12-13H,2,5-7H2,1H3
• InChI Key： WQBIOEFDDDEARX-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C3=CC=C(Cl)C=C3CC2)CCC1=O

Computed Properties

• Exact Mass: 249.0920418g/mol
• Monoisotopic Mass: 249.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines